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Compound of Interest

Compound Name: 1-Methylanthracene

Cat. No.: B1217907 Get Quote

Essential Safety and Logistical Information for the Disposal of 1-Methylanthracene

1-Methylanthracene, a polycyclic aromatic hydrocarbon (PAH), requires careful handling and

disposal due to its potential environmental hazards. Adherence to proper disposal protocols is

crucial for laboratory safety and environmental protection. This guide provides step-by-step

procedures for the safe disposal of 1-Methylanthracene, intended for researchers, scientists,

and drug development professionals.

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in ensuring its safe handling

and disposal.

Property Value

Chemical Name 1-Methylanthracene

CAS Number 610-48-0[1][2]

Molecular Formula C15H12[1][2]

Molecular Weight 192.25 g/mol [1]
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While some reports indicate that 1-Methylanthracene may not meet GHS hazard criteria, it is

prudent to treat it as a hazardous substance, consistent with the classification of many

polycyclic aromatic hydrocarbons.[1][3] The primary concern during disposal is its

environmental toxicity.

Hazard Description

Environmental Hazard
Very toxic to aquatic life with long-lasting effects.

[4][5][6]

Waste Classification
Waste containing PAHs is typically classified as

hazardous waste.[3][7]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 1-Methylanthracene and other PAHs is

controlled incineration.[7][8] This process must be conducted by a licensed hazardous waste

disposal company to ensure compliance with all relevant regulations.

Personal Protective Equipment (PPE)
Before handling 1-Methylanthracene for disposal, ensure you are wearing the appropriate

personal protective equipment to prevent skin contact and inhalation.

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect clothing and skin.

Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent accidental reactions and to ensure

correct disposal pathways.

Designated Waste Container: Collect all 1-Methylanthracene waste, including contaminated

consumables (e.g., pipette tips, weighing boats), in a clearly labeled, dedicated hazardous

waste container.
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Labeling: The container must be labeled with "Hazardous Waste," the name "1-
Methylanthracene," and the associated hazard symbols (e.g., environmental hazard).

Container Integrity: Ensure the waste container is in good condition, compatible with the

chemical, and can be securely sealed.

Spill Management
In the event of a spill, immediate and appropriate action must be taken to contain and clean the

affected area.

Containment: Prevent the spill from spreading and from entering drains or waterways.[9][10]

Absorption: Use a non-combustible absorbent material such as sand, earth, or a universal

binder to absorb the spilled substance.[10]

Collection: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.[4]

Decontamination: Clean the spill area thoroughly to remove any residual contamination.[10]

Storage Pending Disposal
Proper storage of hazardous waste is essential to maintain a safe laboratory environment.

Secure Location: Store the sealed hazardous waste container in a designated, well-

ventilated, and secure area away from incompatible materials.[4][9]

Temperature: Keep the storage area cool and out of direct sunlight.[9]

Professional Disposal
The final step is to hand over the waste to a certified hazardous waste management company.

Engage a Licensed Vendor: Contact your institution's environmental health and safety (EHS)

office to arrange for pickup by a licensed hazardous waste disposal contractor.

Documentation: Ensure all necessary waste disposal documentation is completed accurately

as required by your institution and local regulations.
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Regulatory Compliance: The disposal must be carried out in accordance with local, state,

and federal regulations.[7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-
Methylanthracene.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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